Cas no 113309-23-2 (1-Bromohexapentacontane)
1-Bromohexapentacontane structure
Product Name:1-Bromohexapentacontane
CAS No:113309-23-2
MF:C56H113Br
MW:866.400438070297
CID:2879931
PubChem ID:85544351
Update Time:2025-04-21
1-Bromohexapentacontane Chemical and Physical Properties
Names and Identifiers
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- DTXSID101313902
- 113309-23-2
- 1-Bromohexapentacontane
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- Inchi: 1S/C56H113Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57/h2-56H2,1H3
- InChI Key: WPMBSCKKDSXZNF-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 864.80257Da
- Monoisotopic Mass: 864.80257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 57
- Rotatable Bond Count: 54
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 30.9
- Topological Polar Surface Area: 0Ų
1-Bromohexapentacontane Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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